Germanium–tin alloy nanocrystals for high-performance lithium ion batteries†

Physical Chemistry Chemical Physics Pub Date: 2013-05-15 DOI: 10.1039/C3CP51366A

Abstract

Germanium–tin (Ge1−xSnx) alloy nanocrystals were synthesized using a gas-phase laser photolysis reaction of tetramethyl germanium and tetramethyl tin. A composition tuning was achieved using the partial pressure of precursors in a closed reactor. For x < 0.1, cubic phase alloy nanocrystals were exclusively produced without separation of the tetragonal phase Sn metal. In the range of x = 0.1–0.4, unique Ge1−xSnx–Sn alloy–metal hetero-junction nanocrystals were synthesized, where the Sn metal domain becomes dominant with x. Thin graphitic carbon layers usually sheathed the nanocrystals. We investigated the composition-dependent electrochemical properties of these nanocrystals as anode materials of lithium ion batteries. Incorporation of Sn (x = 0.05) significantly increased the capacities (1010 mA h g−1 after 50 cycles) and rate capabilities, which promises excellent electrode materials for the development of high-performance lithium batteries.

Graphical abstract: Germanium–tin alloy nanocrystals for high-performance lithium ion batteries
Germanium–tin alloy nanocrystals for high-performance lithium ion batteries†
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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